3-Mercapto-2-(methylamino)propanoic acid hydrochloride

• IUPAC Name: 2-(methylamino)-3-sulfanylpropanoic acid;hydrochloride
• InChI: InChI=1S/C4H9NO2S.ClH/c1-5-3(2-8)4(6)7;/h3,5,8H,2H2,1H3,(H,6,7);1H
• InChI Key: SFZVXTJDDOYGIS-UHFFFAOYSA-N
• Canonical SMILES: CNC(CS)C(=O)O.Cl
• Molecular Formula: C4H10ClNO2S
• Molecular Weight: 171.65 g/mol

Description

3-Mercapto-2-(methylamino)propanoic acid hydrochloride, also known as N-Methyl-L-cysteine Hydrochloride, is a chemical compound with the molecular formula C4H10ClNO2S and a molecular weight of 171.65. It is used as an intermediate to prepare analogs of pyochelin, a siderophore of Pseudomonas aeruginosa.

Molecular Structure Analysis

The molecular structure of 3-Mercapto-2-(methylamino)propanoic acid hydrochloride consists of a carboxylic acid group (-COOH), a thiol group (-SH), and a methylamino group (-NHCH3) attached to a three-carbon chain. The presence of these functional groups contributes to its reactivity and properties.

Physical And Chemical Properties Analysis

3-Mercapto-2-(methylamino)propanoic acid hydrochloride is a solid substance that is white to off-white in color. It has a melting point of over 99°C and is hygroscopic. It is slightly soluble in DMSO, methanol, and water. It should be stored in a freezer under an inert atmosphere due to its air sensitivity.

Scientific Research Applications

Biomedical Labeling

3-Mercapto-2-(methylamino)propanoic acid hydrochloride: . These QD NCs are employed as labeling materials in biomedical applications due to their fluorescent properties, which allow for tracking and visualization of biological molecules in various research settings.

Nanotechnology

. The affinity of gold for sulfur ligands is exploited, leading to the formation of nanoparticles that have a wide range of applications, including electronics, catalysis, and as delivery vehicles in drug delivery systems.

Chemical Synthesis

3-Mercapto-2-(methylamino)propanoic acid hydrochloride: . Pyochelin is a siderophore produced by Pseudomonas aeruginosa, and its analogs are of interest due to their potential therapeutic applications and role in microbial iron transport.

Pharmaceutical Research

. Its role is crucial in the development of new drugs and understanding their interactions at the molecular level.

Analytical Chemistry

. These SAMs can be further functionalized to introduce more complex end groups, such as enzymes, for biosensor applications, enhancing the detection of various biochemicals.

Safety and Hazards

This compound is air sensitive and hygroscopic. It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Mechanism of Action

Target of Action

It is used as an intermediate in the preparation of analogs of pyochelin , a siderophore of Pseudomonas aeruginosa . Siderophores are iron-chelating compounds that play a crucial role in the survival and virulence of bacteria in iron-limited environments .

Mode of Action

As an intermediate in the synthesis of pyochelin analogs, it may interact with iron ions and facilitate their uptake by bacteria .

Biochemical Pathways

The compound likely participates in the iron acquisition pathways of bacteria, given its role in the synthesis of pyochelin analogs . Pyochelin and its analogs bind to ferric ions (Fe3+) and facilitate their transport into bacterial cells, supporting various biochemical processes .

Result of Action

As an intermediate in the synthesis of pyochelin analogs, it may contribute to the survival and virulence of bacteria in iron-limited environments .

Action Environment

Environmental factors such as pH, temperature, and the presence of other ions could potentially influence the action, efficacy, and stability of 3-Mercapto-2-(methylamino)propanoic acid hydrochloride .